Cas no 1038827-93-8 (5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carbaldehyde)

• Product Name: 5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carbaldehyde
• CAS No: 1038827-93-8
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• MDL: MFCD22070402
• CID: 2144588
• PubChem ID: 21097336
• Update Time: 2025-06-29

5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine-2-carbaldehyde
• 5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carbaldehyde
• SCHEMBL870366
• BS-50056
• CS-0187998
• QFNMEZKBRXZHTB-UHFFFAOYSA-N
• MFCD22070402
• SB30325
• DB-332745
• F72463
• 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carbaldehyde
• 1038827-93-8

• MDL： MFCD22070402
• Inchi： 1S/C8H10N2O/c11-6-7-5-10-4-2-1-3-8(10)9-7/h5-6H,1-4H2
• InChI Key： QFNMEZKBRXZHTB-UHFFFAOYSA-N
• SMILES： O=CC1=CN2C(CCCC2)=N1

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carbaldehyde

Introduction to 5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carbaldehyde (CAS No. 1038827-93-8)

5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carbaldehyde (CAS No. 1038827-93-8) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to the imidazopyridine class, which is a privileged scaffold in drug discovery, known for its ability to interact with various biological targets. The presence of a carbaldhyde functional group at the 2-position of the imidazopyridine core enhances its reactivity and makes it a valuable intermediate in the synthesis of biologically active molecules.

The imidazo[1,2-a]pyridine scaffold is a fused bicyclic system consisting of an imidazole ring and a pyridine ring. This structural motif has been extensively studied for its potential in developing therapeutic agents targeting a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The carbaldehyde group introduces a site for further functionalization, allowing chemists to explore diverse chemical transformations that can lead to the development of novel pharmacophores.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carbaldehyde, making it more accessible for medicinal chemists to incorporate into their drug discovery campaigns. The compound’s ability to serve as a precursor for the synthesis of more complex molecules has been leveraged in several research endeavors aimed at identifying new therapeutic agents.

In the realm of medicinal chemistry, the imidazo[1,2-a]pyridine core has been recognized for its ability to modulate various biological pathways. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The carbaldehyde functionality further enhances its utility by providing a reactive site for the introduction of diverse substituents that can fine-tune the biological activity of the resulting compounds.

One of the most compelling aspects of 5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carbaldehyde is its versatility in synthetic applications. The carbaldhyde group can undergo condensation reactions with nucleophiles such as amines and hydrazines to form Schiff bases or hydrazones. These intermediates can then be further functionalized to yield more complex structures with enhanced biological activity. Additionally, the compound can be used in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to introduce aryl or heteroaryl groups into the molecule.

The pharmacological potential of 5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carbaldehyde has been explored in several preclinical studies. Researchers have synthesized various derivatives of this scaffold and evaluated their activity against different biological targets. Some notable findings include the identification of compounds with potent antiviral and anti-inflammatory properties. These studies highlight the importance of imidazopyridine derivatives as lead compounds for drug development.

The synthesis of 5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carbaldehyde typically involves multi-step organic transformations starting from commercially available precursors. One common approach involves the condensation of 2-amino benzaldehyde with glyoxal or another aldehyde derivative under acidic conditions to form an imidazopyridine core. Subsequent functionalization at the 2-position with a carbaldhyde group can be achieved through oxidation or other chemical methods.

The availability of high-quality starting materials and efficient synthetic routes has made it possible to produce 5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carbaldehyde on both laboratory and industrial scales. This accessibility has spurred interest among academic and industrial researchers who are keen on exploring its potential in drug discovery.

In conclusion,5H,6,7,8-tetrahydroimidazo[1,,<0xE1><0xB5><0xA0>pyridine-<0xE1><0xB5><0x98>carbaldehyde (CAS No. 10388<0xE1><0xB5><0xA7>27-93-<0xE1><0xB5><0xA3>) is a versatile and valuable intermediate in pharmaceutical chemistry. Its unique structural features and reactivity make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. The growing body of research on imidazopyridine derivatives underscores their importance as building blocks in drug discovery efforts.